Cas no 647023-78-7 (2-Furancarboxaldehyde, 5-[3-(hydroxymethyl)phenyl]-)
647023-78-7 structure
Product Name:2-Furancarboxaldehyde, 5-[3-(hydroxymethyl)phenyl]-
CAS No:647023-78-7
MF:C12H10O3
MW:202.206003665924
CID:418202
PubChem ID:71379057
Update Time:2025-04-19
2-Furancarboxaldehyde, 5-[3-(hydroxymethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Furancarboxaldehyde, 5-[3-(hydroxymethyl)phenyl]-
- 5-[3-(hydroxymethyl)phenyl]furan-2-carbaldehyde
- SCHEMBL21381230
- DTXSID30801648
- 647023-78-7
-
- Inchi: 1S/C12H10O3/c13-7-9-2-1-3-10(6-9)12-5-4-11(8-14)15-12/h1-6,8,13H,7H2
- InChI Key: DAWNNDWJJPZENZ-UHFFFAOYSA-N
- SMILES: O1C(C=O)=CC=C1C1=CC=CC(CO)=C1
Computed Properties
- Exact Mass: 202.063
- Monoisotopic Mass: 202.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- PSA: 50.44
2-Furancarboxaldehyde, 5-[3-(hydroxymethyl)phenyl]- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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